(E)-{1-[2-(dimethylammonio)ethyl]-2-(2-ethoxyphenyl)-4,5-dioxopyrrolidin-3-ylidene}[4-(propan-2-yloxy)phenyl]methanolate

• Molecular Formula: C26H32N2O5
• Molecular Weight: 452.5 g/mol
• IUPAC Name: (4E)-1-[2-(dimethylamino)ethyl]-5-(2-ethoxyphenyl)-4-[hydroxy-(4-propan-2-yloxyphenyl)methylidene]pyrrolidine-2,3-dione
• InChI: InChI=1S/C26H32N2O5/c1-6-32-21-10-8-7-9-20(21)23-22(25(30)26(31)28(23)16-15-27(4)5)24(29)18-11-13-19(14-12-18)33-17(2)3/h7-14,17,23,29H,6,15-16H2,1-5H3/b24-22+
• InChI Key: OUBCUHFBSLUPRG-ZNTNEXAZSA-N
• Isomeric SMILES: CCOC1=CC=CC=C1C2/C(=C(/C3=CC=C(C=C3)OC(C)C)\[O-])/C(=O)C(=O)N2CC[NH+](C)C
• SMILES: CCOC1=CC=CC=C1C2C(=C(C3=CC=C(C=C3)OC(C)C)O)C(=O)C(=O)N2CCN(C)C
• Canonical SMILES: CCOC1=CC=CC=C1C2C(=C(C3=CC=C(C=C3)OC(C)C)[O-])C(=O)C(=O)N2CC[NH+](C)C

Description

(E)-{1-[2-(dimethylammonio)ethyl]-2-(2-ethoxyphenyl)-4,5-dioxopyrrolidin-3-ylidene}[4-(propan-2-yloxy)phenyl]methanolate, also known as DDAO-Phos, is a fluorescent dye used in biochemical and physiological research. This compound has gained attention due to its unique properties, including high brightness, photostability, and water solubility.

Mechanism of Action

(E)-{1-[2-(dimethylammonio)ethyl]-2-(2-ethoxyphenyl)-4,5-dioxopyrrolidin-3-ylidene}[4-(propan-2-yloxy)phenyl]methanolate works by binding to specific targets in biological systems and emitting fluorescence when excited by light. The exact mechanism of action of (E)-{1-[2-(dimethylammonio)ethyl]-2-(2-ethoxyphenyl)-4,5-dioxopyrrolidin-3-ylidene}[4-(propan-2-yloxy)phenyl]methanolate varies depending on the specific target it is used to study.
Biochemical and Physiological Effects:
(E)-{1-[2-(dimethylammonio)ethyl]-2-(2-ethoxyphenyl)-4,5-dioxopyrrolidin-3-ylidene}[4-(propan-2-yloxy)phenyl]methanolate does not have any known biochemical or physiological effects on biological systems. It is used solely as a research tool to study biological processes.

Advantages and Limitations for Lab Experiments

(E)-{1-[2-(dimethylammonio)ethyl]-2-(2-ethoxyphenyl)-4,5-dioxopyrrolidin-3-ylidene}[4-(propan-2-yloxy)phenyl]methanolate has several advantages for lab experiments, including its high brightness, photostability, and water solubility. However, (E)-{1-[2-(dimethylammonio)ethyl]-2-(2-ethoxyphenyl)-4,5-dioxopyrrolidin-3-ylidene}[4-(propan-2-yloxy)phenyl]methanolate is not suitable for all applications, as it may interfere with some biological processes or interact with other compounds in the system being studied.

Future Directions

There are several future directions for the use of (E)-{1-[2-(dimethylammonio)ethyl]-2-(2-ethoxyphenyl)-4,5-dioxopyrrolidin-3-ylidene}[4-(propan-2-yloxy)phenyl]methanolate in scientific research. One potential application is in the study of protein-protein interactions in living cells. Another potential direction is the development of new fluorescent probes based on the structure of (E)-{1-[2-(dimethylammonio)ethyl]-2-(2-ethoxyphenyl)-4,5-dioxopyrrolidin-3-ylidene}[4-(propan-2-yloxy)phenyl]methanolate. Additionally, (E)-{1-[2-(dimethylammonio)ethyl]-2-(2-ethoxyphenyl)-4,5-dioxopyrrolidin-3-ylidene}[4-(propan-2-yloxy)phenyl]methanolate could be used in the development of new diagnostic tools for diseases such as cancer.

Synthesis Methods

(E)-{1-[2-(dimethylammonio)ethyl]-2-(2-ethoxyphenyl)-4,5-dioxopyrrolidin-3-ylidene}[4-(propan-2-yloxy)phenyl]methanolate can be synthesized using a multistep reaction process. The first step involves the synthesis of 2-(2-ethoxyphenyl)-4,5-dioxopyrrolidine-3-carboxylic acid, which is then reacted with 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride and N-hydroxysuccinimide to form the activated ester. The activated ester is then reacted with 4-(propan-2-yloxy)phenylboronic acid to form the final product, (E)-{1-[2-(dimethylammonio)ethyl]-2-(2-ethoxyphenyl)-4,5-dioxopyrrolidin-3-ylidene}[4-(propan-2-yloxy)phenyl]methanolate.

Scientific Research Applications

(E)-{1-[2-(dimethylammonio)ethyl]-2-(2-ethoxyphenyl)-4,5-dioxopyrrolidin-3-ylidene}[4-(propan-2-yloxy)phenyl]methanolate has been widely used in scientific research as a fluorescent probe. It has been used to study a variety of biological processes, including protein-protein interactions, enzyme activity, and cell signaling pathways. (E)-{1-[2-(dimethylammonio)ethyl]-2-(2-ethoxyphenyl)-4,5-dioxopyrrolidin-3-ylidene}[4-(propan-2-yloxy)phenyl]methanolate has also been used in live-cell imaging studies due to its high brightness and photostability.